Cas no 1261912-76-8 (5-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid)

5-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid structure
1261912-76-8 structure
Product Name:5-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid
CAS No:1261912-76-8
MF:C15H12FNO5
MW:305.257887840271
CID:2763045
PubChem ID:53224154
Update Time:2025-04-21

5-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18318236
    • 1261912-76-8
    • DTXSID50688130
    • 5-[3-Fluoro-4-(methoxycarbonyl)phenyl]-2-methoxypyridine-3-carboxylic acid
    • 5-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-2-METHOXYNICOTINIC ACID
    • 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid, 95%
    • 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid
    • Inchi: 1S/C15H12FNO5/c1-21-13-11(14(18)19)5-9(7-17-13)8-3-4-10(12(16)6-8)15(20)22-2/h3-7H,1-2H3,(H,18,19)
    • InChI Key: OTLBFHUKIMSXKL-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OC)C=CC(=C1)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

  • Exact Mass: 305.06995065Da
  • Monoisotopic Mass: 305.06995065Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 85.7Ų

5-(3-Fluoro-4-methoxycarbonylphenyl)-2-methoxynicotinic acid Related Literature

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